Cas no 2648994-92-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid
• CAS No: 2648994-92-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6319900
• PubChem ID: 165516001
• Update Time: 2025-05-23

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-propylpyrrolidine-2-carboxylic acid
• 2648994-92-5
• EN300-1521712

• Inchi： 1S/C28H34N2O5/c1-4-15-28(25(32)33)16-10-17-30(28)24(31)27(3,5-2)29-26(34)35-18-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,23H,4-5,10,15-18H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： QGENJRULVPWIJM-UHFFFAOYSA-N
• SMILES： OC(C1(CCC)CCCN1C(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid, with the CAS number 2648994-92-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylbutanoyl moiety, and a propylpyrrolidine carboxylic acid component. The integration of these functional groups makes it a versatile molecule with potential applications in drug design, peptide synthesis, and other advanced chemical processes.

Recent studies have highlighted the importance of Fmoc-based protecting groups in peptide synthesis. The Fmoc group is widely used due to its stability under basic conditions and its ease of removal under acidic conditions. In the context of this compound, the presence of the Fmoc group suggests its potential role as a protective agent during multi-step synthesis procedures. This feature aligns with current trends in medicinal chemistry, where precise control over functional groups is essential for constructing complex molecules with high efficiency.

The methylbutanoyl group in the compound adds another layer of complexity to its structure. Methylbutanoyl groups are often employed in organic synthesis to introduce steric bulk or to modulate the physical properties of a molecule, such as solubility and lipophilicity. These properties are critical in drug design, where molecules must exhibit optimal pharmacokinetic profiles to ensure efficacy and safety. Recent research has emphasized the importance of such groups in enhancing the bioavailability of therapeutic agents.

The propylpyrrolidine carboxylic acid component of this compound introduces a cyclic amine structure, which is known for its ability to form hydrogen bonds and participate in various non-covalent interactions. These interactions are crucial for molecular recognition and binding affinity, making this component particularly valuable in the design of bioactive molecules. Recent advancements in computational chemistry have enabled researchers to predict and optimize such interactions with greater accuracy, further underscoring the significance of this structural feature.

From a synthetic perspective, the construction of this compound likely involves a series of carefully designed reactions. The incorporation of the Fmoc group would typically involve an amide bond formation between an Fmoc-protected amine and an appropriate carboxylic acid derivative. Subsequent steps might include alkylation or acylation reactions to introduce the methylbutanoyl and propylpyrrolidine components. The overall synthesis would require meticulous control over reaction conditions to ensure high yields and product purity.

Recent research has also explored the use of similar compounds in the development of peptidomimetics—small molecules that mimic peptide structures but possess improved pharmacokinetic properties. Given its structural complexity and functional diversity, this compound could serve as a valuable building block in such efforts. Its ability to participate in multiple types of interactions makes it an attractive candidate for designing molecules with specific biological activities.

In terms of applications, this compound may find utility in various areas of chemical biology. For instance, it could be employed as a substrate in enzymatic studies to investigate peptide bond formation or cleavage mechanisms. Additionally, its potential as an inhibitor or activator of specific biological pathways could be explored through high-throughput screening assays.

The study of compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-propylpyrrolidine-2-carboxylic acid contributes significantly to our understanding of molecular design principles. By leveraging modern analytical techniques and computational tools, researchers can unlock new insights into their properties and potential uses. As interdisciplinary collaboration continues to grow, we can expect even more innovative applications for such compounds in the future.